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Introduction

Diatrizoic acid is a tri-iodinated benzoic acid derivative widely utilized as a radiocontrast agent
in diagnostic imaging.[1] Its high atomic weight iodine atoms effectively absorb X-rays,
enhancing the visibility of internal structures such as blood vessels, the gastrointestinal tract,
and the urinary system. This technical guide provides an in-depth overview of the chemical
structure, physicochemical properties, pharmacokinetics, and experimental protocols related to
diatrizoic acid.

Chemical Structure and Identification

Diatrizoic acid, chemically known as 3,5-diacetamido-2,4,6-triiodobenzoic acid, is a white to off-
white crystalline powder.[1][2] It can exist in both anhydrous and dihydrate forms.

Synonyms: Amidotrizoic Acid, Urografin Acid, Urotrast.[1]
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Identifier Value

IUPAC Name 3,5-diacetamido-2,4,6-triiodobenzoic acid[1]
117-96-4 (anhydrous)[3], 50978-11-5 (dihydrate)

CAS Number

[4]

Molecular Formula

C11HolsN204[1]

Molecular Weight 613.91 g/mol [1]

SMILES CC(=O)NC1=C(I)C(=C(C(=C1I)C(=0)O)I)NC(=
0)O)I[1]
INChl=1S/C11H9I3N204/c1-3(17)15-9-

InChl 6(12)5(11(19)20)7(13)10(8(9)14)16-4(2)18/h1-

2H3,(H,15,17)(H,16,18)(H,19,20)[1]

Physicochemical Properties

The physicochemical properties of diatrizoic acid are crucial for its formulation and behavior in

biological systems.
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Property Value Reference
pKa 3.4 (Uncertain) [2][5]
0.92 (Predicted) [6]
Melting Point >300 °C [2][6]
Solubility
Water :/zesr{ Cs:l)ightly soluble; 500 g/L ]
Alcohol Very slightly soluble [7]
Dimethylformamide Soluble [7]
Alkali Hydroxide Solutions Soluble [7]

LogP (Octanol-Water Partition
. 3.3 (at 20 °C) [3]
Coefficient)

Pharmacokinetics and Pharmacodynamics
Mechanism of Action

The diagnostic efficacy of diatrizoic acid is based on the principle of X-ray attenuation. The
three iodine atoms in its structure have a high atomic number, which allows them to absorb X-
rays more effectively than the surrounding soft tissues. This differential absorption creates a
contrast in the radiographic image, enabling clear visualization of the organs and vessels
through which the contrast agent is distributed.
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Caption: Mechanism of action of diatrizoic acid as a radiocontrast agent.

Pharmacokinetic Properties
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Reference

Parameter Value
] Sparingly absorbed from the
Absorption ) ) ]
intact gastrointestinal tract.
Rapidly distributed throughout
Distribution the extracellular fluid following

intravascular administration.

Volume of Distribution (Vd)

Approximately 0.2 L/kg
(consistent with extracellular

fluid volume).

Metabolism

Not metabolized.

Excretion

Primarily excreted unchanged
in the urine via glomerular

filtration.[5]

Renal Clearance

Approximates glomerular
filtration rate (GFR), typically
107-139 mL/min for males and
87-107 mL/min for females.[9]

Biological Half-life

30-60 minutes in patients with

normal renal function.

Plasma Protein Binding

<10%

Experimental Protocols
Synthesis of Diatrizoic Acid

The synthesis of diatrizoic acid is a multi-step process, typically starting from 3,5-

diaminobenzoic acid.
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Caption: General workflow for the synthesis of diatrizoic acid.
Detailed Protocol for Synthesis:
 lodination of 3,5-Diaminobenzoic Acid:

o Dissolve 3,5-diaminobenzoic acid in dilute sulfuric acid and cool the solution in an ice
bath.

o Slowly add a solution of an iodinating agent (e.g., potassium iododichloride) with vigorous
stirring, maintaining the temperature below 10°C.

o Allow the reaction mixture to warm to room temperature and stir until the reaction is
complete, monitoring by HPLC.

o lIsolate the crude 3,5-diamino-2,4,6-triiodobenzoic acid by filtration.
o Acetylation of the Tri-iodinated Intermediate:
o Suspend the crude 3,5-diamino-2,4,6-triiodobenzoic acid in acetic acid.

o Add acetic anhydride and a catalytic amount of sulfuric acid.
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o Heat the mixture to 80-90°C for 2-3 hours with stirring, monitoring the reaction by HPLC.

o Cool the mixture and pour it into ice water to precipitate the crude diatrizoic acid.

Purification by Recrystallization

e Add the crude diatrizoic acid to a solvent mixture of acetonitrile and water.
e Stir the mixture for 3-4 hours at a temperature of 35-45°C.[10]
« Filter the mixture to collect the solid purified diatrizoic acid.[10]

e Dry the product under a vacuum.[10]

Quantification in Biological Fluids by HPLC

A validated stability-indicating RP-UPLC method can be used for the quantification of diatrizoic
acid in biological samples.[11][12]

Sample Preparation
(Plasma/Urine)

'

Liquid-Liquid or
Solid-Phase Extraction

i

HPLC Analysis
(C18 Column, Gradient Elution)

i

UV Detection
(at 238 nm)

i

Quantification
(vs. Standard Curve)
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Caption: Workflow for the quantification of diatrizoic acid by HPLC.

Typical HPLC Method Parameters:[11][12]

Parameter Condition

Column Acquity UPLC CSH C18 (100 x 2.1 mm, 1.7 um)

Mobile Phase A 0.05% Formic Acid in Water

Mobile Phase B Acetonitrile

Elution Gradient

Flow Rate 0.5 mL/min

Column Temperature 40°C

Injection Volume 0.5 uL

Detection Wavelength 238 nm

Run Time 12 minutes
Conclusion

This technical guide has provided a detailed overview of the chemical structure,
physicochemical properties, and pharmacokinetic profile of diatrizoic acid. The experimental
protocols for its synthesis, purification, and quantification offer valuable methodologies for
researchers and professionals in the field of drug development. A thorough understanding of
these core aspects is essential for the safe and effective application of diatrizoic acid as a
diagnostic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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